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Compound of Interest

Compound Name: (-)-Pellotine

Cat. No.: B1220766

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for investigating the in vitro
metabolism of the hypnotic alkaloid, (-)-Pellotine, using mouse liver microsomes. The
protocols outlined below are based on established methodologies for drug metabolism studies
and specific findings related to (-)-Pellotine.

Introduction

(-)-Pellotine, a natural alkaloid found in Lophophora species, has demonstrated hypnotic
properties. Understanding its metabolic fate is crucial for evaluating its pharmacokinetic profile,
potential drug-drug interactions, and overall safety. Studies have shown that (-)-Pellotine
undergoes slow metabolism in mouse liver microsomes, primarily mediated by Cytochrome
P450 (CYP) enzymes for Phase | reactions.[1][2][3][4][5][6] This document provides detailed
protocols for assessing the metabolic stability and identifying the metabolites of (-)-Pellotine.

Metabolic Pathway of (-)-Pellotine

In mouse liver microsomes, (-)-Pellotine is metabolized through Phase | oxidation reactions.
The primary metabolites identified are 7-desmethylpellotine and pellotine-N-oxide, with
pellotine-N-oxide being the more prevalent metabolite.[1][2][3][4] In vivo studies in mice have
also identified Phase Il metabolites, specifically two diastereomers of pellotine-O-glucuronide.
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[1][2][3][4] It is noteworthy that significant metabolism of (-)-Pellotine has not been observed in
human liver microsomes, suggesting species-specific differences in its biotransformation.[1][2]
[3][5][6] The hypnotic effects of (-)-Pellotine are believed to be exerted by the parent
compound itself, rather than an active metabolite.[1][3][5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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